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Compound of Interest

Compound Name: 4-Butylaniline

Cat. No.: B089568

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for 4-
Butylaniline (CAS No. 104-13-2). The information is compiled and presented to meet the
needs of laboratory and research professionals, with a focus on quantitative data, experimental
methodologies, and an understanding of its toxicological profile.

Chemical and Physical Properties

4-Butylaniline is a clear, colorless to orange or pale yellow liquid with a faint amine-like odor.
[1][2] It is important to note that this substance is sensitive to air and should be stored under a
nitrogen atmosphere.[1] The key physical and chemical properties are summarized in the table
below for quick reference.
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Property Value Reference(s)
Molecular Formula C1oH1sN [3]
Molecular Weight 149.23 g/mol [3]
Appearance Clear colorless to orange liquid  [3]
Odor Faint amine-like/ethereal odor [1112]
Melting Point -14 °C [3]
Boiling Point 133-134 °C at 14 mmHg [4]
Density 0.945 g/mL at 25 °C [4]
Flash Point 102 °C (215.6 °F) - Closed 3]
Cup

Solubility in Water Insoluble [2]
Refractive Index n20/D 1.535 [4]

Hazard Identification and Classification

4-Butylaniline is classified as a hazardous substance. It is toxic if swallowed, in contact with
skin, or if inhaled. It also causes skin and serious eye irritation and may cause respiratory
irritation. Furthermore, it is harmful to aquatic life with long-lasting effects.

GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for hazard communication.
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Hazard Class Category Hazard Statement Reference(s)
o H301: Toxic if
Acute Toxicity, Oral 3 [4]
swallowed

Acute Toxicity, Dermal 3

H311: Toxic in contact

with skin

[4]

Acute Toxicity,

) 3 H331: Toxic if inhaled [4]
Inhalation
Skin H315: Causes skin
: i 2 o [4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
. 2A N [4]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ] H335: May cause
Toxicity (Single 3 ) S [4]
respiratory irritation
Exposure)

Hazardous to the
Aquatic Environment, 3

Chronic

H412: Harmful to
aquatic life with long

lasting effects

[4]

NFPA 704 Rating

The National Fire Protection Association (NFPA) 704 diamond provides a quick visual

representation of the hazards of a substance.

Special (White): -

Experimental Protocols

Health (Blue): 2 - Can cause temporary incapacitation or residual injury.
Flammability (Red): 1 - Must be preheated before ignition can occur.

Instability (Yellow): O - Normally stable, even under fire conditions.
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Standardized experimental protocols are crucial for the reliable assessment of chemical safety.
Below are outlines of the methodologies for determining key toxicological and flammability
endpoints.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method is used to estimate the acute oral toxicity (LD50) of a substance.

¢ Principle: A stepwise procedure where a small number of animals are dosed at defined
levels. The outcome of each step determines the dosage for the next step.

¢ Animal Model: Typically, rats of a single sex (usually females) are used.
e Procedure:

o Animals are fasted prior to dosing.

o

The substance is administered orally via gavage.

o

A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000
mg/kg).

o

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

[¢]

The results are used to classify the substance into a GHS acute toxicity category.

Flash Point Determination - ASTM D93 (Pensky-Martens
Closed Cup Tester)

This method determines the lowest temperature at which the vapors of a liquid will ignite.
o Apparatus: A Pensky-Martens closed cup tester is used.
e Procedure:

o A sample of the substance is placed in the test cup and heated at a controlled rate.
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o A stirrer ensures uniform temperature distribution.

o An ignition source (a small flame) is periodically introduced into the vapor space above the
liquid.

o The flash point is the lowest temperature at which a flash is observed.

Toxicological Information and Potential Signaling
Pathways

The toxicity of 4-butylaniline is primarily associated with its aniline structure. While specific
signaling pathway data for 4-butylaniline is limited, the metabolism of aniline provides a strong
basis for understanding its potential toxicodynamics.

Metabolism of 4-Butylaniline (Inferred from Aniline
Metabolism)

The metabolic fate of 4-butylaniline in the body is a key determinant of its toxicity. Based on
the known metabolism of aniline, the following pathways are likely:

Caption: Inferred metabolic pathways of 4-Butylaniline.
o N-acetylation: This is generally considered a detoxification pathway.

o Aromatic Hydroxylation: This pathway can lead to the formation of various aminophenol
derivatives.

o N-hydroxylation: This is a critical toxification pathway. The resulting N-hydroxy metabolite is
a reactive species that can lead to methemoglobinemia, a condition where the iron in
hemoglobin is oxidized, impairing its oxygen-carrying capacity.

Inhibition of the Retinoid Cycle

Some evidence suggests that 4-butylaniline may act as a mammalian retinoid cycle inhibitor.
The retinoid cycle is a crucial enzymatic process in the retina responsible for regenerating the
visual pigment rhodopsin after light exposure. Inhibition of this cycle can lead to impaired
vision, particularly in low light (night blindness).
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Caption: Potential inhibition of the retinoid cycle by 4-Butylaniline.

The exact mechanism of inhibition by 4-butylaniline is not well-elucidated but may involve
interaction with key enzymes in the cycle, such as retinal isomerase (RPEG5).

Safe Handling and Emergency Procedures

Given the hazardous nature of 4-butylaniline, strict adherence to safety protocols is
mandatory.

Personal Protective Equipment (PPE)

A logical workflow for selecting and using appropriate PPE is essential.

Handling
4-Butylaniline

Click to download full resolution via product page
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Caption: Personal Protective Equipment (PPE) workflow.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures Reference(s)

Move the person to fresh air. If

breathing is difficult, give

Inhalation
oxygen. Seek immediate
medical attention.
Immediately wash with plenty
of soap and water. Remove
Skin Contact contaminated clothing. Seek

medical attention if irritation

persists.

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and

Eye Contact ) o
easy to do. Continue rinsing.
Seek immediate medical

attention.

Rinse mouth with water. Do
Ingestion NOT induce vomiting. Seek

immediate medical attention.

Firefighting Measures

o Suitable Extinguishing Media: Dry chemical powder, alcohol-resistant foam, carbon dioxide
(CO2).

o Unsuitable Extinguishing Media: Do not use a heavy water stream.

e Specific Hazards: Fire may produce irritating, corrosive, and/or toxic gases, including
nitrogen oxides and carbon oxides.
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o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Avoid
breathing vapors, mist, or gas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Absorb with an inert material (e.g., sand, earth) and place in a
suitable container for disposal.

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from heat, sparks, and open flames. Store under an inert atmosphere (e.g., nitrogen)
as it is air-sensitive.[1]

» Disposal: Dispose of waste and contaminated materials in accordance with local, state, and
federal regulations.

This guide is intended to provide comprehensive safety and technical information for 4-
butylaniline. It is crucial to consult the full Safety Data Sheet (SDS) from your supplier and to
be fully trained in the proper handling of hazardous materials before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Butylaniline: A Comprehensive Safety and Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089568#4-butylaniline-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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